Cas no 362703-57-9 (Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate)

• Product Name: Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate
• CAS No: 362703-57-9
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD07784120
• CID: 297185
• PubChem ID: 25418816
• Update Time: 2025-05-28

Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-amino-4-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• 4-Piperidineaceticacid, 4-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• METHYL DL-2-(1-BOC-PIPERIDIN-4-YL)-BETA-GLYCINATE
• 4-Piperid<wbr>
• LogP
• tert-Buty<wbr>
• J-522600
• UJWYRWKTHZQRLH-UHFFFAOYSA-N
• AS-38055
• AB42907
• Methyl 2-(1-Boc-piperidin-4-yl)-beta-glycinate
• tert-Butyl4-amino-4-(2-methoxy-2-oxoethyl)-1-piperidinecarboxylate
• tert-butyl 4-amino-4-(2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate;METHYL DL-2-(1-BOC-PIPERIDIN-4-YL)-BETA-GLYCINATE
• 4-AMino-4-MethoxycarbonylMethylpiperidine-1-carboxylic acid tert-butyl ester
• 4-AMINO-1-[(1,1-DIMETHYLETHOXY)CARBONYL]-4-PIPERIDINEACETIC ACID METHYL ESTER
• Methyl 2-(1-Boc-4-amino-4-piperidyl)acetate
• 4-amino-4-methoxycarbonylmethyl-piperidine-1-carboxylic acid tert-butyl ester
• SCHEMBL5216557
• DTXSID80649673
• Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate
• A823186
• MFCD07784120
• AKOS016000685
• 362703-57-9
• CS-0089672
• SY254139
• EN300-1285165
• Methyl 4-Amino-1-[(1,1-dimethylethoxy)carbonyl]-4-piperidineacetate; tert-Butyl 4-amino-4-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• DB-115332

• MDL： MFCD07784120
• Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(17)15-7-5-13(14,6-8-15)9-10(16)18-4/h5-9,14H2,1-4H3
• InChI Key： UJWYRWKTHZQRLH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(=O)OC)(CC1)N)=O

Computed Properties

• Exact Mass: 272.17372
• Monoisotopic Mass: 272.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: Colorless to Yellow Sticky Oil to Semi-Solid
• Density: 1.096
• Boiling Point: 348 ºC
• Flash Point: 165 ºC
• Refractive Index: 1.48
• PSA: 81.86

Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate

Comprehensive Overview of Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate (CAS No. 362703-57-9)

Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate (CAS No. 362703-57-9) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a Boc-protected piperidine moiety coupled with a glycinate ester, making it a versatile building block for drug discovery and medicinal chemistry. Its unique structure enables applications in the development of protease inhibitors, receptor modulators, and other bioactive molecules. Researchers often seek this compound for its role in optimizing peptide stability and bioavailability, aligning with current trends in targeted drug delivery and precision medicine.

The growing interest in Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate is driven by its relevance in addressing challenges like enzyme degradation and cellular uptake efficiency. With the rise of AI-driven drug design and computational chemistry, this compound is frequently highlighted in discussions about scaffold optimization and structure-activity relationships (SAR). Its CAS No. 362703-57-9 is commonly searched in databases like PubChem and Reaxys, reflecting its importance in academic and industrial labs.

From a synthetic perspective, Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate serves as a key intermediate for modifying peptide backbones. The Boc group provides temporary protection during multi-step reactions, a technique critical for solid-phase peptide synthesis (SPPS). Recent studies emphasize its utility in creating peptidomimetics, a hot topic in drug development due to their enhanced metabolic stability compared to traditional peptides. This aligns with industry demands for longer-acting therapeutics and reduced dosing frequencies.

Quality control of CAS No. 362703-57-9 involves rigorous analytical methods, including HPLC, NMR, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). As regulatory agencies tighten standards for impurity profiling, suppliers of this compound must provide detailed certificates of analysis (CoA), a frequent search criterion for procurement specialists.

Environmental and safety considerations for Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate focus on green chemistry principles. Researchers explore solvent-free reactions and biodegradable catalysts when working with this intermediate, responding to the pharmaceutical industry's push toward sustainable synthesis. These efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In conclusion, Methyl Dl-2-(1-Boc-Piperidin-4-Yl)-b-Glycinate (CAS No. 362703-57-9) represents a critical tool for modern drug development, bridging gaps between peptide engineering and small-molecule therapeutics. Its applications in neurological research, cancer therapy, and anti-inflammatory agents continue to expand, supported by advancements in high-throughput screening and fragment-based drug discovery.